Cas no 2253630-07-6 (1(3H)-Isobenzofuranone, 6-fluoro-3-methoxy-)

• Product Name: 1(3H)-Isobenzofuranone, 6-fluoro-3-methoxy-
• CAS No: 2253630-07-6
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 6008708
• PubChem ID: 137949331
• Update Time: 2025-05-22

1(3H)-Isobenzofuranone, 6-fluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 6-fluoro-3-methoxy-
• EN300-6504635
• 6-Fluoro-3-methoxy-3H-2-benzofuran-1-one
• 2253630-07-6
• 6-fluoro-3-methoxy-1,3-dihydro-2-benzofuran-1-one

• Inchi： 1S/C9H7FO3/c1-12-9-6-3-2-5(10)4-7(6)8(11)13-9/h2-4,9H,1H3
• InChI Key： MBOSMRHAKICPIO-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(F)=C2)C(OC)O1

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 299.8±40.0 °C(Predicted)

Additional information on 1(3H)-Isobenzofuranone, 6-fluoro-3-methoxy-

1(3H)-Isobenzofuranone, 6-fluoro-3-methoxy- (CAS No. 2253630-07-6): A Comprehensive Overview of Its Properties and Applications

The compound 1(3H)-Isobenzofuranone, 6-fluoro-3-methoxy- (CAS No. 2253630-07-6) is a fluorinated derivative of isobenzofuranone, a heterocyclic structure widely studied in organic chemistry and pharmaceutical research. This molecule combines a fluoro substituent at the 6-position and a methoxy group at the 3-position, which significantly influences its physicochemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its unique structural features and versatility in synthetic chemistry.

One of the key reasons for the growing interest in 6-fluoro-3-methoxy isobenzofuranone is its potential role in drug discovery. Fluorinated compounds are known for their ability to enhance metabolic stability, bioavailability, and binding affinity in bioactive molecules. The presence of the fluoro group in this compound makes it a valuable building block for designing novel pharmaceuticals, particularly in the development of CNS-targeting drugs and anti-inflammatory agents. Additionally, the methoxy group can modulate electronic effects, further expanding its utility in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, CAS 2253630-07-6 has garnered attention for its potential as an intermediate in environmentally friendly processes. Researchers are exploring its use in catalyzed reactions and microwave-assisted synthesis, which reduce waste and energy consumption. This aligns with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's spectroscopic characteristics. The 6-fluoro-3-methoxy isobenzofuranone structure exhibits distinct NMR and IR spectra, making it a useful reference in analytical chemistry. Its fluorine NMR signal is particularly noteworthy, as fluorine atoms often provide sharp peaks that aid in structural elucidation. These properties are crucial for quality control in synthetic workflows, a common concern among chemists searching for reliable analytical standards.

Beyond pharmaceuticals, 1(3H)-Isobenzofuranone, 6-fluoro-3-methoxy- has potential applications in material science. Its aromatic core and functional groups make it a candidate for designing organic electronic materials, such as OLEDs and photovoltaic devices. This versatility addresses the rising demand for high-performance organic semiconductors, a hot topic in renewable energy research.

In summary, CAS 2253630-07-6 represents a multifaceted compound with significant promise across multiple disciplines. Its structural features, combined with emerging synthetic and analytical techniques, position it as a valuable tool for researchers exploring fluorinated heterocycles, drug design, and sustainable chemistry. As interest in these areas continues to grow, this compound is likely to remain a focal point in scientific discussions and industrial applications.